Cas no 2091440-05-8 (Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-
• CAS No: 2091440-05-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• MDL: MFCD34603720
• CID: 5212850
• Update Time: 2025-11-02

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-

• MDL： MFCD34603720
• Inchi： 1S/C8H5N3O/c9-4-6-5-10-11-3-1-2-7(12)8(6)11/h1-3,5,12H
• InChI Key： XJABGZVUXJBVDW-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C=CC=C2O

Additional information on Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-: A Promising Scaffold in Modern Pharmaceutical Research

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-, with the CAS number 2091440-05-8, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its fused pyrazole and pyridine ring system, serves as a versatile scaffold for the development of novel therapeutics. Recent studies have highlighted its potential in targeting multiple disease pathways, making it a focal point for researchers aiming to address unmet medical needs.

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- is structurally defined by the presence of a hydroxyl group at the 4-position of the pyrazole ring, which contributes to its distinct physicochemical properties. The carbonitrile functionality at the 3-position further enhances its reactivity and potential for chemical modifications. These structural features are critical in determining its biological activity and pharmacokinetic profile, as demonstrated in recent advancements in drug discovery.

Current research on Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- has expanded beyond its initial characterization. A 2023 study published in Journal of Medicinal Chemistry revealed its potential as a dual-action inhibitor of both PI3K and AKT pathways, which are implicated in various cancers. This dual inhibition mechanism is a significant breakthrough, as it may reduce the likelihood of drug resistance and improve therapeutic outcomes in oncology.

Another notable development in the field is the exploration of Pyrazolo[1,5-a]pyridine-3-carbonytrile, 4-hydroxy- as a modulator of inflammatory cytokines. A 2024 preclinical study highlighted its ability to suppress the production of IL-6 and TNF-α in murine models of autoimmune diseases. This finding underscores its potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

The synthesis of Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- has also evolved with the advent of green chemistry methodologies. Recent work in Organic & Biomolecular Chemistry (2023) described a catalytic approach using metal-free catalysts to achieve high-yield production of the compound. This sustainable synthesis route is critical for scaling up production while minimizing environmental impact.

Furthermore, the pharmacokinetic profile of Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- has been extensively evaluated in recent years. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a long half-life, which are essential attributes for drug candidates. These properties suggest its potential for oral administration in clinical settings.

Recent advances in computational modeling have also provided insights into the molecular interactions of Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy-. A 2024 paper in Computational and Structural Chemistry utilized molecular docking studies to predict its binding affinity with target proteins such as VEGFR-2 and EGFR. These findings have guided the design of analogs with enhanced potency and specificity.

One of the most promising applications of Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- is in the treatment of neurodegenerative disorders. A 2023 study in Neuropharmacology demonstrated its neuroprotective effects in a mouse model of Alzheimer’s disease. The compound was found to reduce β-amyloid accumulation and improve cognitive function, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Despite these promising findings, challenges remain in the development of Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- as a therapeutic agent. A 2024 review in Current Medicinal Chemistry highlighted the need for further optimization of its selectivity and toxicity profile. Additionally, the compound's potential for drug-drug interactions requires careful evaluation in clinical trials.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-hydroxy- represents a promising scaffold with a wide range of applications in pharmaceutical research. Its unique structural features and biological activities have been extensively explored in recent studies, paving the way for its potential use in the treatment of various diseases. Continued research and development are essential to fully realize its therapeutic potential.